Cas no 2679858-99-0 ((2S)-2-(Benzyloxycarbonylamino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid)

• Product Name: (2S)-2-(Benzyloxycarbonylamino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid
• CAS No: 2679858-99-0
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5223965
• PubChem ID: 164886542
• Update Time: 2025-10-30

(2S)-2-(Benzyloxycarbonylamino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(benzyloxycarbonylamino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid
• E88299
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid
• EN300-28287949
• MFCD34645940
• PS-17473
• (S)-2-(((Benzyloxy)carbonyl)amino)-3-(bicyclo[1.1.1]pentan-1-yl)propanoic acid
• 2679858-99-0
• (2S)-2-(Cbz-amino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic Acid
• (2S)-2-(Benzyloxycarbonylamino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid

• Inchi： 1S/C16H19NO4/c18-14(19)13(9-16-6-12(7-16)8-16)17-15(20)21-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,17,20)(H,18,19)/t12?,13-,16?/m0/s1
• InChI Key： USDITYNBEGFBPY-UYJPIKCFSA-N
• SMILES： OC([C@H](CC12CC(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6

Additional information on (2S)-2-(Benzyloxycarbonylamino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid

The Compound CAS No 2679858-99-0: (2S)-2-(Benzyloxycarbonylamino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic Acid

The compound with CAS No 2679858-99-0, known as (2S)-2-(Benzyloxycarbonylamino)-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is notable for its complex structure, which includes a benzyloxycarbonylamino group and a bicyclo[1.1.1]pentanyl moiety, both of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The benzyloxycarbonylamino group, often abbreviated as Boc, is a well-known protecting group in peptide synthesis, playing a critical role in controlling the reactivity of amino groups during chemical reactions. In this compound, the Boc group is strategically positioned to influence the molecule's stereochemistry and solubility, making it a promising candidate for drug delivery systems.

The bicyclo[1.1.1]pentanyl group, on the other hand, introduces a rigid and compact structure into the molecule, enhancing its stability and bioavailability. This structural feature has been shown to improve the pharmacokinetic properties of similar compounds, making them more effective in vivo. Researchers have also explored the potential of this group in modulating enzyme activity, particularly in protease inhibitors, which are crucial in treating various diseases such as HIV and cancer.

One of the most exciting developments involving CAS No 2679858-99-0 is its application in targeted drug delivery systems. By leveraging the unique properties of its functional groups, scientists have designed nanoparticles that can selectively deliver therapeutic agents to specific tissues or cells. This approach not only enhances the efficacy of treatments but also minimizes adverse effects on healthy cells.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets with unprecedented accuracy. For instance, molecular docking studies have revealed potential interactions between CAS No 2679858-99-0 and key enzymes involved in metabolic pathways, suggesting its role in regulating cellular energy production.

In addition to its therapeutic applications, CAS No 2679858-99-0 has also been utilized as a chiral building block in asymmetric synthesis. Its (2S) configuration makes it an ideal precursor for constructing complex molecules with high enantioselectivity, which is essential in developing chiral pharmaceuticals.

Despite its immense potential, challenges remain in fully harnessing the capabilities of CAS No 2679858-99-0. One major hurdle is optimizing its synthesis to achieve higher yields and better purity levels without compromising its stereochemical integrity. Researchers are actively exploring novel synthetic routes that incorporate green chemistry principles to address these issues.

In conclusion, CAS No 2679858-99-0 represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for developing innovative therapeutic agents and drug delivery systems. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.